Nag 26

• Molecular Formula: C32H34N4O5S
• Molecular Weight: 586.7 g/mol
• InChI: InChI=1S/C32H34N4O5S/c1-22-8-5-10-25(18-22)31(37)34-17-16-33-27-12-7-13-28(21-27)35-42(39,40)30-20-24(14-15-29(30)41-4)23-9-6-11-26(19-23)32(38)36(2)3/h5-15,18-21,33,35H,16-17H2,1-4H3,(H,34,37)
• InChIKey: RHLMXWCISNJNDH-UHFFFAOYSA-N

Nag 26: A Selective OX2R Agonist for Orexin Pathway Research

Nag 26 (4'-methoxy-N,N-dimethyl-3'-[N-(3-{[2-(3-methylbenzamido)ethyl]amino}phenyl)sulfamoyl]-(1,1'-biphenyl)-3-carboxamide) is a small-molecule, non-peptide agonist of the orexin/hypocretin receptors. It was identified as the most potent ligand in a series of OX2R-selective agonists [1]. Nag 26 is a full agonist for both OX1 and OX2 receptors, capable of activating Gq-dependent signaling pathways, including Ca2+ elevation, phospholipase C (PLC), and extracellular signal-regulated kinase (ERK) [2]. Its primary value in research stems from its high selectivity for the OX2 receptor subtype over OX1, a characteristic that distinguishes it from the endogenous pan-agonist orexin-A [3].

Selective agonist probe Reported OX2R-selective tool for isolating subtype-specific signaling

Biased agonism context Full Gq-pathway activation with a distinct signaling fingerprint vs. orexin-A

Differentiation factor High OX2 selectivity avoids OX1 background inherent to pan-agonist orexin-A

• [1] Nagahara T, et al. Design and Synthesis of Non-Peptide, Selective Orexin Receptor 2 Agonists. J Med Chem. 2015;58(20):7931-7. PMID: 26267383. View Source
• [2] Rinne MK, et al. Pharmacological characterization of the orexin/hypocretin receptor agonist Nag 26. Eur J Pharmacol. 2018;837:137-144. PMID: 30194937. View Source
• [3] Rinne MK, et al. Pharmacological characterization of the orexin/hypocretin receptor agonist Nag 26. Eur J Pharmacol. 2018;837:137-144. PMID: 30194937. View Source

Why Nag 26 Cannot Be Substituted by Other Orexin Agonists in Research

Direct substitution of Nag 26 with other orexin receptor agonists, such as the endogenous peptide orexin-A or other small-molecule OX2R agonists like Yan 7874 or ABM-565520, is scientifically unsound. These compounds exhibit distinct and quantifiable differences in receptor subtype selectivity, signaling bias, potency, and off-target toxicity. For example, orexin-A is a potent but non-selective agonist for both OX1 and OX2 receptors [1], while Nag 26 demonstrates significant selectivity for OX2 [2]. Conversely, Yan 7874, another small-molecule agonist, is a weak partial agonist with potent, receptor-independent cytotoxicity, making it unsuitable for many in vitro applications [3]. Therefore, the choice of agonist directly dictates the biological response observed and the validity of the experimental model. Using an inappropriate comparator will yield confounded results and invalidate conclusions regarding orexin receptor subtype function.

Nag 26 Orexin-A

Orexin-A is a non-selective dual OX1/OX2 agonist; its OX1 activation may obscure OX2-specific readouts and confound subtype interpretation.

Nag 26 Yan 7874

Yan 7874 shows potent receptor-independent cytotoxicity that can compromise cell viability and invalidate functional assay results, even at low concentrations.

• [1] German NA, et al. Table 1: EC50 values for orexin receptor activation. NIHMS554153. 2014. View Source
• [2] Rinne MK, et al. Pharmacological characterization of the orexin/hypocretin receptor agonist Nag 26. Eur J Pharmacol. 2018;837:137-144. PMID: 30194937. View Source
• [3] Turku A, et al. Orexin receptor agonist Yan 7874 is a weak agonist of orexin/hypocretin receptors and shows orexin receptor-independent cytotoxicity. PLoS One. 2017;12(6):e0178524. PMID: 28575023. View Source

Quantitative Differentiation of Nag 26: Key Evidence for Scientific Selection

OX2 Receptor Selectivity: Nag 26 vs. Orexin-A

Nag 26 exhibits a pronounced selectivity for the OX2 receptor over the OX1 receptor, a key differentiator from the endogenous agonist orexin-A. In functional assays measuring Ca2+ elevation in CHO-K1 cells expressing human receptors, Nag 26's EC50 for OX2 (15.8 nM) is significantly lower than its EC50 for OX1 (199 nM), yielding a 12.6-fold selectivity [1]. This contrasts sharply with orexin-A, which is a potent agonist at both receptors, with an OX2/OX1 selectivity ratio of approximately 4.9 (OX2 EC50: 1.07 nM, OX1 EC50: 0.22 nM) [2].

OX2 vs. OX1 Selectivity

Cross-study comparable

Nag 26: OX2 EC50 15.8 nM, OX1 EC50 199 nM (ratio 12.6) Orexin-A: OX2 EC50 1.07 nM, OX1 EC50 0.22 nM (ratio 4.9)

Supports OX2-selective pathway studies; 2.6-fold higher selectivity ratio vs. orexin-A

Human OX1/OX2 in CHO-K1 cells, Ca2+ elevation assay

Evidence Dimension	OX2 vs OX1 Receptor Selectivity
Target Compound Data	OX2 EC50 = 15.8 nM; OX1 EC50 = 199 nM; OX2/OX1 selectivity ratio = 12.6
Comparator Or Baseline	Orexin-A: OX2 EC50 = 1.07 nM; OX1 EC50 = 0.22 nM; OX2/OX1 selectivity ratio = 4.9
Quantified Difference	Nag 26 has a 2.6-fold higher selectivity ratio for OX2 over OX1 compared to orexin-A (12.6 vs 4.9).
Conditions	Human OX1 and OX2 receptors expressed in CHO-K1 cells; Ca2+ elevation assay.

Why This Matters

Higher selectivity for OX2 allows researchers to isolate and study OX2-specific signaling pathways, which is not possible with the non-selective orexin-A, reducing experimental noise and improving data interpretation.

• [1] Nag 26 Ligand Activity Charts. GtoPdb. OX1 EC50 = 199 nM; OX2 EC50 = 15.8 nM. Data from: Nagahara T, et al. J Med Chem. 2015;58(20):7931-7 and Rinne MK, et al. Eur J Pharmacol. 2018;837:137-144. View Source
• [2] German NA, et al. Table 1: EC50 values for orexin receptor activation. NIHMS554153. 2014. View Source

Biased Agonism: Nag 26 vs. Orexin-A

Nag 26 shows evidence of biased agonism when compared to orexin-A. While both compounds act as full agonists for Gq-dependent responses (Ca2+, PLC, ERK), the relative activation of different downstream signaling pathways differs between the two ligands [1]. This indicates that Nag 26 stabilizes distinct receptor conformations, leading to a different signaling profile. This is a qualitative difference in pharmacology that cannot be predicted by receptor binding or potency alone [2].

Biased Agonism Profiling

Direct head-to-head

Qualitative signaling divergence observed across Ca2+, PLC, Elk-1 reporter assays

Reported biased agonism context; distinct functional fingerprint vs. orexin-A

Multiple functional readouts; no single quantitative bias metric

Evidence Dimension	Signaling Bias (Biased Agonism)
Target Compound Data	Indication of biased agonism observed across multiple functional assays (Ca2+, PLC, Elk-1 reporter).
Comparator Or Baseline	Orexin-A: Used as the reference agonist; different relative activation of downstream pathways.
Quantified Difference	Qualitative difference in signaling profile; no single quantitative metric available from this study.
Conditions	Human OX1 and OX2 receptors expressed in CHO-K1 cells; multiple functional assays.

Why This Matters

Biased agonism is a critical concept in GPCR pharmacology. Nag 26's unique signaling profile makes it a valuable tool for investigating ligand-specific signaling bias at orexin receptors, which may have implications for therapeutic development targeting specific pathways.

• [1] Rinne MK, et al. Pharmacological characterization of the orexin/hypocretin receptor agonist Nag 26. Eur J Pharmacol. 2018;837:137-144. PMID: 30194937. View Source
• [2] Rinne MK, et al. Orexin/hypocretin receptor agonists: Pharmacological characterization of Nag 26 and discovery of novel agonist/potentiator structures based on the azulene scaffold. WCP2018 Abstract. 2018. View Source

Potency Comparison: Nag 26 vs. Advanced OX2R Agonists (TAK-861)

While Nag 26 is a potent OX2R agonist with an EC50 of 15.8-23 nM , it is significantly less potent than more recently developed clinical candidates like TAK-861 (Oveporexton). In similar Ca2+ mobilization assays, TAK-861 demonstrates an EC50 of 2.5 nM for hOX2R, representing an approximately 6- to 9-fold increase in potency . This establishes Nag 26 as an important research tool for studying OX2R pharmacology, but it is not the most potent compound available for assays requiring maximal receptor activation at low concentrations. Its lower potency, coupled with solubility limitations, defines its niche as a selective tool compound for in vitro mechanistic studies rather than a high-potency lead for in vivo applications [1].

Potency vs. TAK-861

Cross-study comparable

~6–9 fold lower OX2 potency than TAK-861 (EC50 2.5 nM)

Defines tool-compound niche; suitable where moderate potency and selectivity profile are prioritised

Recombinant hOX2R, Ca2+ mobilization assay

Evidence Dimension	OX2 Receptor Potency (EC50)
Target Compound Data	hOX2R EC50 = 15.8-23 nM (various sources)
Comparator Or Baseline	TAK-861 (Oveporexton): hOX2R EC50 = 2.5 nM
Quantified Difference	TAK-861 is approximately 6.3 to 9.2 times more potent than Nag 26.
Conditions	Recombinant human OX2R, Ca2+ mobilization assay.

Why This Matters

This potency difference is crucial for experimental design. Nag 26 is a suitable tool for studies where moderate potency is acceptable and its unique selectivity/bias profile is paramount. For studies requiring high potency, low concentration, or in vivo translation, a more potent agonist like TAK-861 would be necessary, but it may lack Nag 26's specific pharmacological fingerprint.

• [1] Rinne MK, et al. Pharmacological characterization of the orexin/hypocretin receptor agonist Nag 26. Eur J Pharmacol. 2018;837:137-144. PMID: 30194937. View Source

Cytotoxicity Profile: Nag 26 vs. Yan 7874

Nag 26 exhibits a reduction in cell viability at high (mid-micromolar) concentrations, but this effect is independent of orexin receptor activation [1]. In stark contrast, Yan 7874, another small-molecule orexin agonist, demonstrates potent, receptor-independent cytotoxicity. Within a few hours of exposure, Yan 7874 causes marked changes in cell morphology, reduces growth, promotes detachment, and induces necrotic cell death, even at concentrations that overlap with its weak agonist activity [2]. This makes Yan 7874 largely unsuitable as a reliable research tool for studying orexin receptor function in cell-based assays.

Cytotoxicity vs. Yan 7874

Cross-study comparable

Yan 7874: potent receptor-independent necrotic cell death at low µM Nag 26: limited viability reduction at higher concentrations, receptor-independent

Supports cell-viability endpoint review; Nag 26 offers cleaner in vitro assay profile

Various cell lines; requires concentration control

Evidence Dimension	Off-Target Cytotoxicity
Target Compound Data	Reduction in cell viability observed at mid-micromolar concentrations, but receptor-independent.
Comparator Or Baseline	Yan 7874: Strong, receptor-independent cytotoxicity; induces necrotic cell death at concentrations overlapping with its weak agonist activity.
Quantified Difference	Yan 7874 causes widespread cell death, whereas Nag 26's cytotoxic effect is limited and occurs at higher concentrations.
Conditions	Cell viability assays in CHO-K1 cells (Nag 26) and various cell lines (Yan 7874).

Why This Matters

The known cytotoxicity of Yan 7874 renders it a poor choice for most in vitro experiments, as its off-target effects will confound any results attributed to orexin receptor activation. Nag 26, despite its own solubility and potency limitations, offers a cleaner pharmacological profile for studying orexin signaling in cells, provided concentrations are carefully controlled.

• [1] Rinne MK, et al. Pharmacological characterization of the orexin/hypocretin receptor agonist Nag 26. Eur J Pharmacol. 2018;837:137-144. PMID: 30194937. View Source
• [2] Turku A, et al. Orexin receptor agonist Yan 7874 is a weak agonist of orexin/hypocretin receptors and shows orexin receptor-independent cytotoxicity. PLoS One. 2017;12(6):e0178524. PMID: 28575023. View Source

Optimal Applications of Nag 26 in Orexin System Research

Investigating OX2 Receptor-Specific Signaling

When the research objective is to dissect the downstream signaling pathways exclusively mediated by the OX2 receptor, Nag 26 is the superior choice over non-selective agonists like orexin-A. Its 12.6-fold selectivity for OX2 over OX1 [1] allows for the selective activation of this subtype in cells co-expressing both receptors, enabling cleaner readouts in assays measuring Ca2+ flux, ERK phosphorylation, or PLC activity [2].

Studying Biased Agonism at Orexin Receptors

Nag 26 is a valuable tool for research focused on functional selectivity or biased agonism. Studies have shown that compared to orexin-A, Nag 26 induces a different balance of downstream signaling events [1]. This makes it ideal for probing how different ligands can stabilize distinct receptor conformations and elicit unique signaling fingerprints, a key area in GPCR drug discovery [2].

In Vitro Orexin Pharmacology with Controlled Cytotoxicity

For researchers requiring a small-molecule orexin agonist for in vitro studies where cytotoxicity is a major concern, Nag 26 presents a more favorable profile than compounds like Yan 7874. While Nag 26 can reduce cell viability at high concentrations, this effect is receptor-independent and occurs at a higher threshold than the potent, receptor-independent necrotic cell death caused by Yan 7874 [1]. Careful control of Nag 26 concentration allows for the study of orexin receptor activation without the overwhelming off-target toxicity seen with Yan 7874 [2].

Use as a Comparator in Novel OX2R Agonist Screening

Nag 26 serves as an essential reference compound or 'benchmark' in the development and characterization of new orexin receptor agonists. Its established, moderate potency for OX2 (EC50 = 15.8-23 nM) and well-documented selectivity and signaling profile [1] provide a valuable baseline for comparing the potency, efficacy, and selectivity of novel chemical entities. For instance, the 6- to 9-fold higher potency of TAK-861 can be clearly contextualized by direct comparison with Nag 26 [2].

Application

Selection Property

Validation Focus

OX2R-selective signaling studies

OX2 selectivity profile

Isolate OX2-specific Ca2+, ERK readouts without OX1 interference

Biased agonism research

Biased signaling fingerprint

Verify pathway-response divergence from orexin-A across functional assays

Low-cytotoxicity in vitro assays

Cytotoxicity threshold

Monitor cell viability at working concentrations; compare with Yan 7874 risk profile

Comparator benchmarking

Established reference profile

Use as potency/selectivity baseline for novel OX2R agonist characterization

• [1] Nag 26 Ligand Activity Charts. GtoPdb. Data from: Nagahara T, et al. J Med Chem. 2015;58(20):7931-7 and Rinne MK, et al. Eur J Pharmacol. 2018;837:137-144. View Source
• [2] Rinne MK, et al. Pharmacological characterization of the orexin/hypocretin receptor agonist Nag 26. Eur J Pharmacol. 2018;837:137-144. PMID: 30194937. View Source